Cas no 25352-00-5 (Bicyclo[3.2.1]octane-2,3,4-trione)

Bicyclo[3.2.1]octane-2,3,4-trione structure
25352-00-5 structure
Product Name:Bicyclo[3.2.1]octane-2,3,4-trione
CAS No:25352-00-5
MF:C8H8O3
MW:152.147322654724
CID:256741
PubChem ID:141196
Update Time:2025-04-19

Bicyclo[3.2.1]octane-2,3,4-trione Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[3.2.1]octane-2,3,4-trione
    • Bicyclo(3.2.1)octane-2,3,4-trione
    • 25352-00-5
    • DTXSID20948197
    • VZAMUQOALSICKQ-UHFFFAOYSA-N
    • SCHEMBL8317066
    • Inchi: 1S/C8H8O3/c9-6-4-1-2-5(3-4)7(10)8(6)11/h4-5H,1-3H2
    • InChI Key: VZAMUQOALSICKQ-UHFFFAOYSA-N
    • SMILES: O=C1C(C(C2CCC1C2)=O)=O

Computed Properties

  • Exact Mass: 152.04734
  • Monoisotopic Mass: 152.047
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 51.2Ų

Experimental Properties

  • Density: 1.353
  • Boiling Point: 278.9°C at 760 mmHg
  • Flash Point: 116.3°C
  • Refractive Index: 1.541
  • PSA: 51.21
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